Cas no 2748453-51-0 (2,3-Dibromo-5-fluoroisonicotinic acid)

• Product Name: 2,3-Dibromo-5-fluoroisonicotinic acid
• CAS No: 2748453-51-0
• MF: C₆H₂Br₂FNO₂
• MW: 298.891983509064
• CID: 6943401
• PubChem ID: 154727954
• Update Time: 2025-05-07

2,3-Dibromo-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-fluoroisonicotinic acid
• 2748453-51-0

• Inchi： 1S/C6H2Br2FNO2/c7-4-3(6(11)12)2(9)1-10-5(4)8/h1H,(H,11,12)
• InChI Key： GIJLRUWHLQAGKN-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1C(=O)O)F)Br

Computed Properties

• Exact Mass: 298.84158Da
• Monoisotopic Mass: 296.84363Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų